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Compound of Interest

Compound Name:
3-(Acryloyloxy)-2-hydroxypropyl

methacrylate

Cat. No.: B158976 Get Quote

This technical guide provides a comprehensive overview of 3-(Acryloyloxy)-2-hydroxypropyl
methacrylate, a bifunctional monomer crucial for researchers, scientists, and professionals in

drug development and material science. The document details its chemical structure,

properties, synthesis, and applications, adhering to stringent data presentation and

visualization requirements.

Chemical Structure and Identification
3-(Acryloyloxy)-2-hydroxypropyl methacrylate, with the CAS number 1709-71-3, is a

molecule featuring both acrylate and methacrylate functionalities, along with a hydroxyl group.

[1][2][3] This unique structure allows it to participate in various polymerization reactions, making

it a versatile building block in polymer chemistry.

Synonyms:

1-(Acryloyloxy)-2-hydroxy-3-(methacryloyloxy)propane[4]

2-Hydroxy-1-acryloxy-3-methacryloxypropane[4]

2-Hydroxy-3-acryloyloxypropyl methacrylate[5]

Glycerol 1-acrylate 3-methacrylate

Molecular Representation:
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Linear Formula: H₂C=C(CH₃)CO₂CH₂(OH)CH₂O₂CCH=CH₂[4][6]

SMILES: CC(=C)C(=O)OCC(O)COC(=O)C=C[4]

InChI: 1S/C10H14O5/c1-4-9(12)14-5-8(11)6-15-10(13)7(2)3/h4,8,11H,1-2,5-6H2,3H3[4]

Physicochemical Properties
A summary of the key quantitative data for 3-(Acryloyloxy)-2-hydroxypropyl methacrylate is

presented in the table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₁₀H₁₄O₅ [1][3]

Molecular Weight 214.22 g/mol [1][3][4]

Density 1.14 g/mL at 25 °C [1][4]

Boiling Point 130-155 °C at 0.18-0.5 Torr [7]

Refractive Index (n20/D) 1.473 [1][4]

CAS Number 1709-71-3 [1][2][3][4]

Experimental Protocols
Synthesis of 3-(Acryloyloxy)-2-hydroxypropyl Methacrylate

The primary method for synthesizing 3-(Acryloyloxy)-2-hydroxypropyl methacrylate is

through the ring-opening reaction of glycidyl methacrylate (GMA) with acrylic acid. This reaction

is typically catalyzed by a base or a chromium-based catalyst.

Materials:

Glycidyl methacrylate (GMA)

Acrylic acid

Catalyst (e.g., triphenylphosphine, chromium (III) acetate)
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Inhibitor (e.g., hydroquinone, MEHQ)

Solvent (optional, e.g., toluene)

Procedure:

A reaction flask equipped with a stirrer, thermometer, condenser, and dropping funnel is

charged with glycidyl methacrylate and a polymerization inhibitor.

The catalyst is added to the flask.

Acrylic acid is added dropwise to the reaction mixture while maintaining the temperature

between 60-80 °C.

The reaction is monitored by measuring the acid value of the mixture. The reaction is

considered complete when the acid value is below a certain threshold.

Upon completion, the reaction mixture is cooled to room temperature.

Purification: The crude product can be purified by washing with a sodium bicarbonate solution

to remove unreacted acrylic acid and the catalyst. This is followed by washing with brine and

drying over anhydrous magnesium sulfate. Further purification can be achieved by vacuum

distillation.

Logical and Experimental Workflow
The synthesis of 3-(Acryloyloxy)-2-hydroxypropyl methacrylate follows a well-defined

experimental workflow, which is visualized in the diagram below.
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Caption: Synthesis workflow for 3-(Acryloyloxy)-2-hydroxypropyl methacrylate.

This guide provides essential technical information for professionals working with 3-
(Acryloyloxy)-2-hydroxypropyl methacrylate. The structured data and detailed protocols are

intended to facilitate its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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